Cas no 1806053-27-9 (3,5-Bis(trifluoromethyl)-2-nitrobenzamide)

• Product Name: 3,5-Bis(trifluoromethyl)-2-nitrobenzamide
• CAS No: 1806053-27-9
• MF: C₉H₄F₆N₂O₃
• MW: 302.130083084106
• CID: 4960050
• Update Time: 2025-06-15

3,5-Bis(trifluoromethyl)-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-nitrobenzamide

• Inchi： 1S/C9H4F6N2O3/c10-8(11,12)3-1-4(7(16)18)6(17(19)20)5(2-3)9(13,14)15/h1-2H,(H2,16,18)
• InChI Key： YBEMKZIBUJYQSX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(N)=O)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 402
• XLogP3: 2.4
• Topological Polar Surface Area: 88.9

Additional information on 3,5-Bis(trifluoromethyl)-2-nitrobenzamide

Introduction to 3,5-Bis(trifluoromethyl)-2-nitrobenzamide (CAS No. 1806053-27-9)

3,5-Bis(trifluoromethyl)-2-nitrobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806053-27-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrobenzamides, characterized by the presence of a nitro group and an amide functional group. The structural features of 3,5-Bis(trifluoromethyl)-2-nitrobenzamide, particularly the incorporation of multiple trifluoromethyl groups, contribute to its unique chemical properties and potential applications in various scientific domains.

The molecular structure of this compound consists of a benzene ring substituted with nitro and trifluoromethyl groups at the 2nd, 3rd, 5th, and 6th positions. This specific arrangement imparts high lipophilicity and electronic characteristics that make it a valuable scaffold for designing novel bioactive molecules. The presence of the nitro group not only enhances the reactivity of the molecule but also influences its electronic distribution, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds. The trifluoromethyl group is particularly noteworthy for its ability to modulate metabolic stability and binding affinity in drug candidates. Studies have demonstrated that compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. This attribute has made 3,5-Bis(trifluoromethyl)-2-nitrobenzamide a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of 3,5-Bis(trifluoromethyl)-2-nitrobenzamide is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The nitro group can be further functionalized through reduction or coupling reactions, allowing for the creation of diverse analogs with tailored biological activities.

The agrochemical industry has also recognized the potential of 3,5-Bis(trifluoromethyl)-2-nitrobenzamide as a precursor for developing novel pesticides and herbicides. The combination of lipophilic and electron-withdrawing groups enhances its interaction with biological targets in pests, making it an effective component in crop protection formulations. Additionally, the stability provided by the trifluoromethyl groups ensures that the compound remains active under various environmental conditions.

Recent advancements in computational chemistry have further accelerated the exploration of 3,5-Bis(trifluoromethyl)-2-nitrobenzamide. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding in the rational design of more potent derivatives. These computational approaches have been instrumental in predicting pharmacokinetic properties and identifying lead compounds for further optimization.

The synthesis of 3,5-Bis(trifluoromethyl)-2-nitrobenzamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have enabled efficient production routes that maintain high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and selective fluorination have been employed to construct key intermediates with precision. These advancements have made it feasible to scale up production for both research and commercial applications.

In conclusion, 3,5-Bis(trifluoromethyl)-2-nitrobenzamide (CAS No. 1806053-27-9) represents a significant compound in the realm of organic chemistry with broad implications for pharmaceuticals and agrochemicals. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop innovative bioactive molecules. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly pivotal role in addressing global challenges related to health and agriculture.